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Compound of Interest

Compound Name: m-PEG-thiol (MW 1000)

Cat. No.: B15545947 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling m-PEG-thiol (MW 1000). It includes

detailed personal protective equipment (PPE) requirements, step-by-step operational

procedures, and disposal plans to ensure laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
M-PEG-thiol (MW 1000) is a chemical that requires careful handling due to its potential

hazards. According to safety data sheets, it can cause skin and serious eye irritation, may

cause respiratory irritation, and may cause damage to organs through prolonged or repeated

exposure.[1] It is also very toxic to aquatic life with long-lasting effects.[1] The thiol group (-SH)

contributes to a strong, unpleasant odor, characteristic of mercaptans, which can cause nausea

and headaches.[2]

To mitigate these risks, the following personal protective equipment is mandatory:
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Protection Type Recommendation

Eye/Face Protection
Wear chemical safety goggles with side-shields

or a face shield.[3][4]

Skin Protection

Wear impervious clothing and protective gloves

(e.g., nitrile rubber).[3][5] Ensure gloves are

inspected before use and use proper removal

techniques.[5]

Respiratory Protection

Use a suitable respirator when handling large

quantities or in poorly ventilated areas.[3][4]

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood.[3][6]

Operational Plan: Step-by-Step Handling Procedure
To ensure safe handling and minimize exposure, a systematic approach is crucial. Adherence

to the following experimental protocol is strongly advised.

Preparation and Engineering Controls:

Before starting work, ensure that a certified chemical fume hood is available and

functioning correctly.[6][7]

Prepare a bleach solution (typically a 1:1 mixture of bleach and water) in a designated

container within the fume hood for immediate decontamination of glassware and spills.[6]

[8]

Ensure an eye-wash station and safety shower are readily accessible.[4]

Handling the Compound:

Don the appropriate PPE as specified in the table above.

Conduct all manipulations of m-PEG-thiol (MW 1000), including weighing and

transferring, inside the chemical fume hood to prevent the release of vapors.[6][7]
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Avoid the formation of dust and aerosols.[1][9]

Use the minimum amount of the chemical necessary for the experiment.[6][7]

For liquid transfers, use a syringe or cannula to minimize the risk of spills and vapor

release.[6]

During the Experiment:

Keep all containers with m-PEG-thiol (MW 1000) tightly sealed when not in use.[1]

If using a rotary evaporator or applying a vacuum, ensure the exhaust is passed through a

cold trap or a bleach trap to capture any volatile thiols.[6][8]

Post-Experiment:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Disposal Plan: Waste Management and
Decontamination
Proper disposal of m-PEG-thiol (MW 1000) and associated waste is critical to prevent

environmental contamination and ensure a safe laboratory environment.

Liquid Waste:

Collect all liquid waste containing m-PEG-thiol (MW 1000) in a designated, properly

labeled hazardous waste container.

Do not pour thiol-containing waste down the drain.[10]

Solid Waste:

Contaminated solid waste, such as gloves, paper towels, and pipette tips, should be

sealed in a plastic bag and placed in a designated hazardous waste container.[7][11]
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Glassware Decontamination:

All glassware that has come into contact with m-PEG-thiol (MW 1000) must be

decontaminated immediately after use.

Submerge the glassware in a bleach solution within the fume hood and allow it to soak for

at least 24 hours to oxidize the thiol.[6][8][11]

After soaking, rinse the glassware thoroughly with water before washing with standard

laboratory detergents.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, dry

sand).[10]

Place the absorbent material in a sealed container for hazardous waste disposal.[11]

Decontaminate the spill area with a bleach solution.

For larger spills, evacuate the area and contact the appropriate environmental health and

safety department.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-W591476/m-PEG-thiol-MW-1000-SDS-MedChemExpress.pdf
https://www.ucl.ac.uk/safety-services/policies/2020/jul/thiols
https://www.benchchem.com/pdf/Technical_Guide_Thiol_PEG3_acid_Safety_Handling_and_Applications.pdf
https://file.medchemexpress.com/batch_PDF/HY-140706/m-PEG-thiol-MW-2000-SDS-MedChemExpress.pdf
https://creativepegworks.com/wp-content/uploads/2022/03/SDS-of-4-Arm-PEG-Thiol.pdf
https://www.chemistry.ucla.edu/wp-content/uploads/2012/09/SOP_Stench_Chemicals.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Policies/StenchChemicals.pdf
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=work_with_thiols
https://file.medchemexpress.com/batch_PDF/HY-W591476B/m-PEG-thiol-MW-750-SDS-MedChemExpress.pdf
https://www.biochempeg.com/usr/uploads/msds/mPEG-SH.pdf
https://faculty.washington.edu/slkeller/safety/thiols.docx
https://www.benchchem.com/product/b15545947#personal-protective-equipment-for-handling-m-peg-thiol-mw-1000
https://www.benchchem.com/product/b15545947#personal-protective-equipment-for-handling-m-peg-thiol-mw-1000
https://www.benchchem.com/product/b15545947#personal-protective-equipment-for-handling-m-peg-thiol-mw-1000
https://www.benchchem.com/product/b15545947#personal-protective-equipment-for-handling-m-peg-thiol-mw-1000
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15545947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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